Cas no 1630906-68-1 (1,3,4-thiadiazol-2-ylmethanamine hydrochloride)

• Product Name: 1,3,4-thiadiazol-2-ylmethanamine hydrochloride
• CAS No: 1630906-68-1
• MF: C₃H₆ClN₃S
• MW: 151.617837429047
• MDL: MFCD22041641
• CID: 3165011
• PubChem ID: 91825929
• Update Time: 2025-06-27

1,3,4-thiadiazol-2-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-methylamine hydrochloride
• (1,3,4-Thiadiazol-2-yl)methanamine hydrochloride
• 1,3,4-thiadiazol-2-ylmethanamine hydrochloride
• SB19868
• 1,3,4-Thiadiazol-2-ylmethanamine HCl
• CS-WAA0245
• 1630906-68-1
• 1,3,4-thiadiazol-2-ylmethanamine;hydrochloride
• 1-(1,3,4-thiadiazol-2-yl)methanamine hydrochloride
• (1,3,4-Thiadiazol-2-yl)methanaminehydrochloride
• AKOS025289843
• AS-62917
• 1,3,4-THIADIAZOL-2-YLMETHYLAMINE HCL

• MDL： MFCD22041641
• Inchi： 1S/C3H5N3S.ClH/c4-1-3-6-5-2-7-3;/h2H,1,4H2;1H
• InChI Key： MONMCSRLKPNCDG-UHFFFAOYSA-N
• SMILES： Cl.S1C=NN=C1CN

Computed Properties

• Exact Mass: 150.9970961g/mol
• Monoisotopic Mass: 150.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 58.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80

Additional information on 1,3,4-thiadiazol-2-ylmethanamine hydrochloride

1,3,4-Thiadiazol-2-ylmethanamine Hydrochloride: A Comprehensive Overview

The compound 1,3,4-thiadiazol-2-ylmethanamine hydrochloride (CAS No. 1630906-68-1) is a significant entity in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The thiadiazole ring system, which forms the core of this molecule, is a five-membered ring containing sulfur and nitrogen atoms. This structure imparts distinctive electronic and steric properties, making it a valuable component in the synthesis of bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,3,4-thiadiazol-2-ylmethanamine hydrochloride through diverse methodologies. One notable approach involves the reaction of thiosemicarbazides with carbonyl compounds under specific conditions. This method not only ensures high yields but also facilitates the incorporation of functional groups that enhance the compound's versatility. The hydrochloride salt form of this compound is particularly advantageous for its improved solubility and stability, making it suitable for various analytical and preparative applications.

The structural uniqueness of 1,3,4-thiadiazol-2-ylmethanamine hydrochloride has led to its exploration in drug discovery programs. Researchers have demonstrated that this compound exhibits potential antimicrobial, antioxidant, and anti-inflammatory activities. For instance, studies have shown that the thiadiazole moiety can interact with key biological targets, such as enzymes involved in inflammatory pathways, thereby offering therapeutic benefits. These findings underscore the importance of this compound in the development of novel pharmacological agents.

In addition to its biological relevance, 1,3,4-thiadiazol-2-ylmethanamine hydrochloride has found applications in materials science. Its ability to form stable coordination complexes with metal ions has made it a promising candidate for use in catalysis and sensor technologies. Recent research highlights its role as a ligand in constructing metal-organic frameworks (MOFs), which are widely used for gas storage and separation processes. The compound's ability to modulate electronic properties through functionalization further enhances its utility in these applications.

The synthesis and characterization of 1,3,4-thiadiazol-2-ylmethanamine hydrochloride have been extensively documented in recent scientific literature. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, have been employed to confirm its molecular structure and purity. Additionally, computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns. These studies not only validate the compound's structural integrity but also pave the way for further explorations into its chemical behavior.

From an environmental standpoint, the synthesis and handling of 1,3,4-thiadiazol-2-ylmethanamine hydrochloride adhere to green chemistry principles. Researchers have developed eco-friendly protocols that minimize waste generation and reduce energy consumption during synthesis. Such practices align with global efforts to promote sustainable chemical processes while maintaining high standards of product quality.

In conclusion, 1,3,4-thiadiazol-2-ylmethanamine hydrochloride (CAS No. 1630906-68-1) stands as a testament to the ingenuity of modern organic chemistry. Its unique structural features and diverse applications make it a subject of ongoing research interest. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.